Cas no 945978-37-0 (1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol)

1-(3,4-Difluorophenyl)-2,2,2-trifluoroethan-1-ol is a fluorinated aromatic alcohol with a molecular structure that combines a difluorophenyl group with a trifluoroethanol moiety. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it valuable in the development of compounds with improved pharmacokinetic properties. Its well-defined stereochemistry and high purity also make it suitable for applications in asymmetric synthesis and catalysis. The compound is typically handled under controlled conditions due to its reactive functional groups.
1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol structure
945978-37-0 structure
Product Name:1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol
CAS No:945978-37-0
MF:C8H5F5O
MW:212.116719961166
MDL:MFCD12787362
CID:2818152
PubChem ID:61087927
Update Time:2025-06-09

1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-DIFLUOROPHENYL)-2,2,2-TRIFLUOROETHANOL
    • 3,4-Difluoro-alpha-(trifluoromethyl)benzyl Alcohol
    • SY249799
    • 1-(3,4-difluoro-phenyl)-2,2,2-trifluoro-ethanol
    • 1-(3,4-Difluorophenyl)-2,2,2-trifluoroethan-1-ol
    • 945978-37-0
    • SCHEMBL308893
    • DB-179969
    • MFCD12787362
    • EN300-1931434
    • DTXSID60734117
    • 1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol
    • MDL: MFCD12787362
    • Inchi: 1S/C8H5F5O/c9-5-2-1-4(3-6(5)10)7(14)8(11,12)13/h1-3,7,14H
    • InChI Key: JORHCERXDHSICF-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(=C(C=1)F)F)O)(F)F

Computed Properties

  • Exact Mass: 212.02605559g/mol
  • Monoisotopic Mass: 212.02605559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2

1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>

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